Cas no 626207-91-8 (1-((2,3-dimethoxybenzyl)amino)propan-2-ol)

• Product Name: 1-((2,3-dimethoxybenzyl)amino)propan-2-ol
• CAS No: 626207-91-8
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 3078529
• PubChem ID: 2772098
• Update Time: 2025-08-05

1-((2,3-dimethoxybenzyl)amino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-((2,3-dimethoxybenzyl)amino)propan-2-ol
• BBL010687
• SB79970
• DB-017029
• 1-[(2,3-dimethoxybenzyl)amino]propan-2-ol
• 1-{[(2,3-dimethoxyphenyl)methyl]amino}propan-2-ol
• MFCD03701717
• AKOS017273237
• CS-0317463
• SR-01000325652-1
• 1-[(2,3-dimethoxyphenyl)methylamino]propan-2-ol
• VS-02620
• AKOS000301007
• SR-01000325652
• 1-(2,3-Dimethoxy-benzylamino)-propan-2-ol
• 626207-91-8
• TimTec1_008250
• HMS1557G22
• STK801693

• MDL： MFCD03701717
• Inchi： 1S/C12H19NO3/c1-9(14)7-13-8-10-5-4-6-11(15-2)12(10)16-3/h4-6,9,13-14H,7-8H2,1-3H3
• InChI Key： KQOPFKSHQYCYNR-UHFFFAOYSA-N
• SMILES： OC(C)CNCC1C=CC=C(C=1OC)OC

Computed Properties

• Exact Mass: 225.13649347Da
• Monoisotopic Mass: 225.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.7Ų

1-((2,3-dimethoxybenzyl)amino)propan-2-ol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-((2,3-dimethoxybenzyl)amino)propan-2-ol

Recent Advances in the Study of 1-((2,3-dimethoxybenzyl)amino)propan-2-ol (CAS: 626207-91-8)

1-((2,3-dimethoxybenzyl)amino)propan-2-ol (CAS: 626207-91-8) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural and functional characteristics of 1-((2,3-dimethoxybenzyl)amino)propan-2-ol. The study highlighted its role as a key intermediate in the synthesis of novel β-adrenergic receptor ligands. The compound's unique structural features, including the dimethoxybenzyl group and the amino alcohol moiety, were found to contribute to its binding affinity and selectivity for specific receptor subtypes.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's potential as a modulator of neurotransmitter systems. The researchers synthesized a series of derivatives based on 1-((2,3-dimethoxybenzyl)amino)propan-2-ol and evaluated their effects on dopamine and serotonin receptors. Preliminary results indicated that certain derivatives exhibited promising activity, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease and depression.

Further research has also investigated the pharmacokinetic properties of 1-((2,3-dimethoxybenzyl)amino)propan-2-ol. A 2022 study in Drug Metabolism and Disposition reported on the compound's metabolic stability and bioavailability. The findings suggested that while the compound exhibits moderate metabolic stability, further structural modifications may be required to optimize its pharmacokinetic profile for therapeutic use.

In addition to its potential therapeutic applications, 1-((2,3-dimethoxybenzyl)amino)propan-2-ol has also been studied for its role in chemical biology. A 2023 paper in ACS Chemical Biology described its use as a probe to investigate protein-ligand interactions. The compound's ability to selectively bind to certain proteins makes it a valuable tool for understanding molecular mechanisms and identifying new drug targets.

Overall, the latest research on 1-((2,3-dimethoxybenzyl)amino)propan-2-ol (CAS: 626207-91-8) highlights its versatility and potential in both drug development and chemical biology. While significant progress has been made, further studies are needed to fully elucidate its mechanisms of action and optimize its properties for clinical applications. The compound's unique structural features and biological activities make it a promising candidate for future research in the field.